2-(4-cyclohexylphenyl)propanal
Description
Synthesis Analysis
The synthesis of a similar compound, hexaprofen [2-(4-cyclohexylphenyl) propionic acid], has been described in a study . The study outlines a novel preparative method for hexaprofen, which is a potent anti-inflammatory agent. The method involves a Friedel-Crafts reaction of cyclohexylbenzene with ethyl α-chloro-α-(methylthio) acetate and α-chloro-α-(methylthio) acetonitrile .Chemical Reactions Analysis
The chemical reactions of aldehydes and ketones, which “2-(4-cyclohexylphenyl)propanal” likely falls under, can be analyzed using various methods . For instance, aldehydes and ketones react with 2,4-dinitrophenylhydrazine (Brady’s reagent) as a test for the carbon-oxygen double bond .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-cyclohexylphenyl)propanal involves the reaction of cyclohexylmagnesium bromide with 4-bromoacetophenone followed by oxidation of the resulting alcohol with PCC.", "Starting Materials": [ "Cyclohexylmagnesium bromide", "4-bromoacetophenone", "Pyridinium chlorochromate (PCC)" ], "Reaction": [ "Add cyclohexylmagnesium bromide to a solution of 4-bromoacetophenone in anhydrous ether at -78°C and stir for 2 hours.", "Allow the reaction mixture to warm to room temperature and then quench with water.", "Extract the organic layer with ether and dry over magnesium sulfate.", "Concentrate the solution under reduced pressure to obtain the alcohol intermediate.", "Dissolve the alcohol intermediate in dichloromethane and add PCC.", "Stir the reaction mixture at room temperature for 2 hours.", "Quench the reaction with water and extract the organic layer with ether.", "Dry the organic layer over magnesium sulfate and concentrate under reduced pressure to obtain the desired product, 2-(4-cyclohexylphenyl)propanal." ] } | |
CAS RN |
51407-45-5 |
Molecular Formula |
C15H20O |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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